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Abstract

This document provides detailed application notes and protocols for the preparation, storage,
and use of stock solutions of UK-5099, a potent and specific inhibitor of the mitochondrial
pyruvate carrier (MPC). These guidelines are intended for researchers, scientists, and drug
development professionals to ensure consistency, accuracy, and efficacy in experiments
utilizing this compound. The protocols outlined herein cover solubility, stock solution
preparation, storage conditions, and quality control, alongside a summary of its mechanism of
action and its implications for cellular metabolism.

Introduction

UK-5099 (also known as PF-1005023) is a small molecule inhibitor that specifically targets the
mitochondrial pyruvate carrier (MPC), a protein complex responsible for transporting pyruvate
from the cytoplasm into the mitochondrial matrix.[1][2] By blocking this crucial step, UK-5099
effectively inhibits pyruvate-driven respiration and shifts cellular metabolism towards glycolysis,
even in the presence of oxygen (a phenomenon known as the Warburg effect).[1][2] This
targeted inhibition makes UK-5099 an invaluable tool for studying cellular metabolism, cancer
biology, and other physiological and pathological processes dependent on mitochondrial
pyruvate oxidation.

Proper preparation of a UK-5099 stock solution is critical for obtaining reliable and reproducible
experimental results. This guide provides comprehensive protocols to that end.
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Chemical and Physical Properties

A clear understanding of the physicochemical properties of UK-5099 is fundamental for its
effective use in experimental settings.

Property Value Reference
Molecular Formula C1sH12N202 [3114]
Molecular Weight 288.3 g/mol [11[3]
Appearance Bright yellow crystalline solid [51[6]
Purity >95% to =99% (HPLC) [3][6]
CAS Number 56396-35-1 [3114]

Solubility and Recommended Solvents

UK-5099 exhibits poor solubility in agueous solutions but is soluble in several organic solvents.
[1][3] The choice of solvent is critical and should be compatible with the downstream
experimental system.

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b1683380?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/16980.pdf
https://tribioscience.com/wp-content/uploads/2023/08/TBI1447_UK-5099.pdf
https://www.selleckchem.com/products/uk5099.html
https://cdn.caymanchem.com/cdn/insert/16980.pdf
https://www.sigmaaldrich.com/JP/ja/product/mm/504817
https://www.sigmaaldrich.com/SG/en/product/mm/504817
https://cdn.caymanchem.com/cdn/insert/16980.pdf
https://www.sigmaaldrich.com/SG/en/product/mm/504817
https://cdn.caymanchem.com/cdn/insert/16980.pdf
https://tribioscience.com/wp-content/uploads/2023/08/TBI1447_UK-5099.pdf
https://www.benchchem.com/product/b1683380?utm_src=pdf-body
https://www.selleckchem.com/products/uk5099.html
https://cdn.caymanchem.com/cdn/insert/16980.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Solvent

Solubility

Notes Reference

DMSO (Dimethyl

Up to 100 mg/mL

Use fresh, anhydrous
DMSO as moisture

can reduce solubility.

[1](516]

Sulfoxide) (346.86 mM) o
Sonication may be
required.

DMF Approximately 15 Purge with an inert

(Dimethylformamide)

mg/mL

[3]

gas.

Ethanol

Up to 8 mg/mL

[4]

Water

Insoluble

[1]

1:1 DMF:PBS (pH 7.2)

Approximately 0.5
mg/mL

Prepare by first

dissolving in DMF,

then diluting with PBS.
Aqueous solutions are  [3]
not recommended for
storage beyond one

day.

Protocol for Preparing a 100 mM Stock Solution in

DMSO

This protocol describes the preparation of a high-concentration stock solution of UK-5099 in

DMSO, which can be further diluted to working concentrations for various assays.

Materials:

UK-5099 powder

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
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e \ortex mixer
e Analytical balance
Procedure:

o Equilibration: Allow the UK-5099 vial to equilibrate to room temperature before opening to
prevent condensation.

e Weighing: Accurately weigh the desired amount of UK-5099 powder using an analytical
balance in a fume hood. For example, to prepare 1 mL of a 100 mM stock solution, weigh out
28.83 mg of UK-5099.

o Dissolution: Add the appropriate volume of anhydrous DMSO to the UK-5099 powder. For
the example above, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath) or sonication can aid in dissolution.[7] Visually inspect
the solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile, amber microcentrifuge tubes.[1][5]

e Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Storage and Stability

Proper storage is crucial to maintain the integrity and activity of UK-5099 stock solutions.

Storage -

Form Stability Reference
Temperature

Solid Powder -20°C = 3 years [1][7]

In Solvent (DMSO) -80°C Up to 1 year [1][7]

In Solvent (DMSO) -20°C 1to 2 weeks [11[5]
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Note: It is highly recommended to use fresh DMSO for reconstitution as absorbed moisture can
decrease the solubility of UK-5099.[1][5]

Mechanism of Action and Signaling Pathway

UK-5099 acts as a potent inhibitor of the mitochondrial pyruvate carrier (MPC), which is
composed of MPC1 and MPC2 subunits.[2] This inhibition blocks the transport of pyruvate into
the mitochondria, thereby uncoupling glycolysis from the tricarboxylic acid (TCA) cycle.
Consequently, cells treated with UK-5099 exhibit decreased oxidative phosphorylation
(OXPHOS) and an increased reliance on aerobic glycolysis for ATP production.[1][2]
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Caption: Mechanism of action of UK-5099.
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Experimental Workflow for In Vitro Studies

The following diagram illustrates a typical workflow for utilizing a UK-5099 stock solution in cell-
based assays.
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Caption: A typical experimental workflow for in vitro studies.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1683380?utm_src=pdf-body
https://www.benchchem.com/product/b1683380?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

In Vivo Formulation and Administration

For animal studies, UK-5099 requires a specific formulation due to its poor aqueous solubility.
Example Formulation for Intraperitoneal (i.p.) Injection:

A common vehicle for in vivo administration involves a mixture of DMSO, PEG300, Tween 80,
and saline.[7]

Preparation of a 1.67 mg/mL solution:[7]

Prepare a concentrated stock of UK-5099 in DMSO (e.g., 16.7 mg/mL).

In a sterile tube, add 10% of the final volume from the DMSO stock.

Add 40% of the final volume of PEG300 and mix thoroughly.

Add 5% of the final volume of Tween 80 and mix until the solution is clear.

Add 45% of the final volume of saline and mix well.

Example Formulation in Corn QOil:
For some applications, a suspension in corn oil may be suitable.
Preparation of a 2 mg/mL solution:[8]

e Dissolve UK-5099 in a minimal amount of DMSO (e.g., to achieve a 10% final DMSO
concentration).

o Add the DMSO solution to corn oil to reach the final desired concentration and volume.
Note: In vivo formulations should be prepared fresh before use.

Quality Control

To ensure the reliability of experimental data, it is important to perform quality control checks on
your UK-5099 stock solution.
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» Visual Inspection: Regularly check for any precipitation in the stock solution, especially after
thawing. If precipitate is observed, gently warm and vortex the solution to redissolve.

e Functional Assay: Periodically validate the activity of the stock solution using a functional
assay, such as measuring the oxygen consumption rate (OCR) in a relevant cell line. A
decrease in pyruvate-driven respiration upon treatment with UK-5099 will confirm its
inhibitory activity.

Safety Precautions

UK-5099 should be handled with appropriate safety precautions.

o Wear personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.
+ Handle the compound in a well-ventilated area or a chemical fume hood.

o Consult the Safety Data Sheet (SDS) for detailed information on handling and disposal.[3]

By following these detailed application notes and protocols, researchers can confidently
prepare and utilize UK-5099 stock solutions to achieve accurate and reproducible results in
their investigations of cellular metabolism and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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